Cas no 2171446-01-6 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid
• CAS No: 2171446-01-6
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6520915
• PubChem ID: 165808984
• Update Time: 2025-07-24

(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid
• 2171446-01-6
• EN300-1562853
• (3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C25H26F2N2O5/c26-23(27)21(12-22(30)29-11-5-6-15(13-29)24(31)32)28-25(33)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21,23H,5-6,11-14H2,(H,28,33)(H,31,32)/t15-,21?/m0/s1
• InChI Key： PKTKDRQTTIMZAV-ZDGMYTEDSA-N
• SMILES： FC(C(CC(N1CCC[C@H](C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid

Compound Introduction: (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic Acid (CAS No. 2171446-01-6)

The compound (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid, identified by its CAS number 2171446-01-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a piperidine backbone suggests its utility in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, the exploration of chiral piperidine derivatives has been a focal point in medicinal chemistry due to their prevalence in biologically active compounds. The stereochemistry at the (3S) position in this compound is particularly noteworthy, as it can influence binding affinity and metabolic stability. Research indicates that such stereocenters play a crucial role in the efficacy of many therapeutic agents, making this compound a promising candidate for further investigation.

The incorporation of the 4,4-difluorobutanoic acid moiety adds an additional layer of complexity to the molecule. Fluorinated compounds are well-documented for their ability to enhance metabolic stability and binding interactions with biological targets. This feature makes the compound an attractive scaffold for designing novel drugs with improved pharmacokinetic properties. The dual fluorine atoms at the 4-position are strategically positioned to interact with specific pockets on enzymes or receptors, potentially leading to high-affinity binding.

The Fmoc group at the amino position serves as a protective group commonly used in solid-phase peptide synthesis. Its presence suggests that this compound could be utilized in the development of peptidomimetics or as an intermediate in the synthesis of more complex peptides. The Fmoc functionality can be selectively removed under mild acidic conditions, allowing for controlled introduction of the compound into larger molecular frameworks.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The unique combination of stereochemistry, fluorination, and protective groups in (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid positions it as a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

The potential applications of this compound extend beyond traditional drug development. Its structural features make it suitable for use as a building block in combinatorial chemistry libraries or as a starting material for exploring novel chemical space. The fluorenylmethoxycarbonyl group also facilitates fluorescence-based assays, allowing researchers to study interactions with biological targets using spectroscopic techniques.

In conclusion, (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-3-carboxylic acid (CAS No. 2171446-01-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including stereochemistry, fluorination, and protective groups, make it a versatile scaffold for drug discovery. As research continues to uncover new applications for fluorinated piperidine derivatives, this compound is likely to play an important role in the development of innovative therapeutic strategies.